![molecular formula C20H18N2O6S B2586014 Methyl 4-(2-((2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl)amino)-2-oxoacetamido)benzoate CAS No. 2034633-14-0](/img/structure/B2586014.png)
Methyl 4-(2-((2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl)amino)-2-oxoacetamido)benzoate
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Description
Methyl 4-(2-((2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl)amino)-2-oxoacetamido)benzoate is a useful research compound. Its molecular formula is C20H18N2O6S and its molecular weight is 414.43. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
The compound Methyl 4-(2-((2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl)amino)-2-oxoacetamido)benzoate is a novel chemical entity with potential applications in various fields of chemistry and materials science. Research has focused on the synthesis and characterization of related compounds, highlighting their chemical properties and potential utility. For instance, the facile synthesis of novel fused pyridazinone skeletons starting from related esters demonstrates innovative pathways to complex heterocyclic compounds, potentially applicable in drug discovery and material science (Koza et al., 2013). Similarly, the photoinduced direct oxidative annulation of related furan and thiophene derivatives without transition metals or oxidants points to environmentally friendly synthetic methods for producing polyheterocyclic compounds (Zhang et al., 2017).
Catalysis and Polymerization
The exploration of catalysis and polymerization processes using furan and thiophene derivatives offers insights into the production of novel polymers and materials. The study by Meng et al. (1996) on azo polymers and their reversible optical storage capabilities reveals the potential of related compounds in the field of material science, particularly for applications in data storage and optical switches (Meng et al., 1996).
Biological Activities and Applications
The investigation into the biological activities of related furan and thiophene derivatives uncovers their potential as therapeutic agents. For example, the study on the DNA topoisomerase I and II inhibitory activities of new benzofurans from Gastrodia elata suggests that structurally similar compounds could possess significant biological activities, offering a pathway for the development of new drugs (Lee et al., 2007).
properties
IUPAC Name |
methyl 4-[[2-[[2-(furan-2-yl)-2-hydroxy-2-thiophen-3-ylethyl]amino]-2-oxoacetyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O6S/c1-27-19(25)13-4-6-15(7-5-13)22-18(24)17(23)21-12-20(26,14-8-10-29-11-14)16-3-2-9-28-16/h2-11,26H,12H2,1H3,(H,21,23)(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMWOUVXSXGHLIW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)NC(=O)C(=O)NCC(C2=CSC=C2)(C3=CC=CO3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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